
Lipoamido-PEG3-Azide: A Multifunctional Linker
for Advanced Drug Delivery Systems

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Lipoamido-PEG3-Azide

Cat. No.: B608588

Get Quote

Introduction: The Architect of Targeted Therapeutics
In the landscape of advanced drug delivery, precision, stability, and biocompatibility are

paramount. Lipoamido-PEG3-Azide has emerged as a critical tool for researchers and drug

development professionals, offering a robust and versatile platform for the construction of

sophisticated nanoparticle-based therapeutic systems. This heterobifunctional linker is

meticulously designed with three key functional domains: a lipoamide anchor, a polyethylene

glycol (PEG) spacer, and a terminal azide group. This unique architecture enables the stable

conjugation of nanoparticles to a wide array of bioactive molecules, paving the way for targeted

drug delivery, improved pharmacokinetics, and enhanced therapeutic efficacy.[1]

The lipoamide moiety, with its dithiolane ring, possesses a strong affinity for metallic surfaces,

making it an ideal anchor for gold nanoparticles (AuNPs), quantum dots, and other metallic

nanocarriers.[2] The PEG3 spacer is a short, hydrophilic chain that imparts a "stealth"

characteristic to the nanoparticle, reducing non-specific protein adsorption and subsequent

clearance by the immune system, thereby prolonging circulation time.[3][4][5] Finally, the

terminal azide group is a highly specific reactive handle for "click chemistry," allowing for the

efficient and bio-orthogonal conjugation of drugs, targeting ligands, or imaging agents that have

been functionalized with an alkyne group.[6]
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This document provides a comprehensive guide to the application of Lipoamido-PEG3-Azide
in drug delivery, detailing the underlying scientific principles and providing step-by-step

protocols for the creation and functionalization of nanoparticle drug delivery systems.

Part 1: The Science Behind the Linker - A
Trifunctional Advantage
The efficacy of Lipoamido-PEG3-Azide stems from the synergistic action of its three

components. Understanding the role of each is crucial for designing successful drug delivery

constructs.

The Lipoamide Anchor: A Strong Foundation on Metallic
Surfaces
The lipoamide group, derived from lipoic acid, is central to the stable attachment of the linker to

the nanoparticle surface. The disulfide bond within the dithiolane ring can be reduced to form

two thiol groups, which have a high affinity for gold and other noble metal surfaces, forming

strong dative bonds.[2] This robust interaction ensures that the linker, and subsequently the

conjugated payload, remains securely attached to the nanoparticle carrier under physiological

conditions. Lipoic acid itself is a naturally occurring compound with antioxidant properties,

which can be beneficial in various therapeutic contexts.[7][8][9]

The PEG Spacer: Ensuring Biocompatibility and
Longevity
Polyethylene glycol (PEG) is a biocompatible and non-immunogenic polymer widely approved

by the FDA for use in drug delivery systems.[3] The process of attaching PEG chains, known

as PEGylation, offers several key advantages:

Stealth Effect: The hydrophilic PEG chains create a hydration layer around the nanoparticle,

sterically hindering the adsorption of opsonin proteins. This "stealth" effect helps the

nanoparticles evade recognition and clearance by the mononuclear phagocyte system,

significantly extending their circulation half-life.[5][10]

Improved Solubility and Stability: PEGylation enhances the aqueous solubility and colloidal

stability of nanoparticles, preventing aggregation in biological fluids.[3][11]
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Reduced Toxicity: By masking the nanoparticle surface, PEG can reduce potential toxicity

associated with the core material.[12]

While PEGylation is a powerful tool, it's important to note that in some cases, repeated

administration of PEGylated therapeutics can lead to the production of anti-PEG antibodies,

which may affect efficacy and safety.[4]

The Azide Terminus: The Gateway to "Click" Bio-
conjugation
The azide (-N3) group is a key component for the covalent attachment of therapeutic payloads.

It is one half of the chemical ligation pair used in the Nobel Prize-winning "click chemistry,"

specifically the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).[13][14] This reaction

is renowned for its:

High Efficiency and Yield: The reaction proceeds rapidly and with high conversion rates

under mild, aqueous conditions.[13]

Bio-orthogonality: Azides and alkynes are largely unreactive with biological functional

groups, ensuring that the reaction is highly specific and does not interfere with native

biological processes.[15][16]

Robustness: The resulting triazole linkage is extremely stable under physiological conditions.

[17]

For applications within living systems where the copper catalyst may be toxic, a copper-free

alternative known as Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) can be employed,

using a strained alkyne like dibenzocyclooctyne (DBCO).[6][18][19]

The logical relationship between these components is illustrated in the diagram below:
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Caption: Functional components of the Lipoamido-PEG3-Azide drug delivery system.

Part 2: Experimental Protocols
The following protocols provide a framework for the use of Lipoamido-PEG3-Azide in the

development of a gold nanoparticle-based drug delivery system.

Protocol 1: Functionalization of Gold Nanoparticles with
Lipoamido-PEG3-Azide
This protocol describes the surface modification of commercially available gold nanoparticles

(AuNPs) with the Lipoamido-PEG3-Azide linker. The lipoamide group will form a self-
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assembled monolayer on the AuNP surface.

Buffer Choice: A buffer such as phosphate-buffered saline (PBS) at a pH of ~7.4 is used to

maintain the stability of the gold nanoparticle colloid.[20]

Molar Excess of Linker: A significant molar excess of the linker is used to ensure complete

surface coverage of the nanoparticles and to drive the equilibrium of the binding reaction

towards the functionalized product.[20]

Incubation: Incubation allows sufficient time for the self-assembly of the linker onto the gold

surface. Incubation with gentle mixing prevents aggregation.[21]

Purification: Centrifugation is a critical step to remove any unbound linker molecules.[20]

Incomplete removal could lead to the quenching of the click reaction in the subsequent step.

Repeated washing and resuspension cycles are necessary to ensure a pure functionalized

nanoparticle solution.

Gold Nanoparticles (AuNPs) of desired size (e.g., 20-100 nm) in a citrate buffer.

Lipoamido-PEG3-Azide

Phosphate-Buffered Saline (PBS), pH 7.4

Nuclease-free water

Microcentrifuge tubes

Microcentrifuge

Prepare Linker Solution: Dissolve Lipoamido-PEG3-Azide in nuclease-free water to a stock

concentration of 10 mM. Store at -20°C for long-term use.[22][23]

Nanoparticle Preparation: In a microcentrifuge tube, add 1 mL of the AuNP solution.

Functionalization Reaction: Add the Lipoamido-PEG3-Azide stock solution to the AuNP

solution to a final concentration of 1 mM (this represents a significant molar excess).
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Incubation: Incubate the mixture for 2-4 hours at room temperature with gentle, continuous

mixing (e.g., on a rotator).[20]

Purification - First Wash: Centrifuge the solution to pellet the functionalized AuNPs. The

speed and duration will depend on the nanoparticle size (e.g., for 40 nm AuNPs, 12,000 x g

for 15 minutes). Carefully aspirate and discard the supernatant which contains the excess,

unbound linker.

Purification - Subsequent Washes: Resuspend the nanoparticle pellet in 1 mL of PBS.

Repeat the centrifugation and resuspension step two more times to ensure complete

removal of the unbound linker.

Final Resuspension: After the final wash, resuspend the azide-functionalized AuNPs in a

suitable buffer (e.g., PBS) to the original volume or a desired concentration.

Characterization (Optional but Recommended): Characterize the azide-functionalized AuNPs

using techniques such as Dynamic Light Scattering (DLS) to assess size and aggregation,

and UV-Vis Spectroscopy to observe the shift in the surface plasmon resonance peak, which

can indicate successful surface modification.
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Caption: Workflow for AuNP functionalization with Lipoamido-PEG3-Azide.
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Protocol 2: Copper(I)-Catalyzed Azide-Alkyne
Cycloaddition (CuAAC) for Payload Conjugation
This protocol details the "clicking" of an alkyne-modified payload (e.g., a drug, peptide, or

fluorescent dye) onto the azide-functionalized AuNPs prepared in Protocol 1.

Catalyst System: The Cu(I) catalyst is generated in situ from a Cu(II) salt (like CuSO4) and a

reducing agent (like sodium ascorbate).[13] This is often more convenient and prevents the

rapid oxidation of a Cu(I) salt.

Ligand: A copper-chelating ligand such as Tris(3-hydroxypropyltriazolylmethyl)amine

(THPTA) is crucial. It serves two purposes: it stabilizes the Cu(I) oxidation state, preventing

oxidative side reactions, and it accelerates the click reaction.[24][25] In cellular applications,

it also helps to reduce copper-induced cytotoxicity.

Reaction Conditions: The reaction is typically performed in an aqueous buffer. The

concentrations of the reactants are optimized to ensure efficient conjugation without causing

nanoparticle aggregation. The reaction is often left to proceed at room temperature.

Purification: Similar to the first protocol, purification via centrifugation is essential to remove

the excess payload, copper catalyst, and other reagents.

Azide-functionalized AuNPs (from Protocol 1)

Alkyne-modified payload

Copper(II) Sulfate (CuSO4) solution (e.g., 100 mM in water)[17]

Sodium Ascorbate solution (e.g., 100 mM in water, freshly prepared)[17]

THPTA ligand solution (e.g., 200 mM in water)[17]

Reaction Buffer (e.g., PBS, pH 7.4)

Microcentrifuge tubes

Microcentrifuge
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Reagent
Stock
Concentration

Final
Concentration
(Example)

Molar Ratio (vs.
Cu)

Azide-functionalized

AuNPs
Varies ~1 nM -

Alkyne-modified

Payload
10 mM 100 µM -

CuSO4 100 mM 1 mM 1

THPTA 200 mM 2 mM 2

Sodium Ascorbate 100 mM 5 mM 5

Prepare Reagents: Prepare fresh stock solutions of sodium ascorbate.

Catalyst Premix: In a separate tube, prepare the catalyst premix. For a 1 mL final reaction

volume, mix 10 µL of 100 mM CuSO4 and 10 µL of 200 mM THPTA. Allow this to complex for

a few minutes.[17]

Reaction Setup: In a microcentrifuge tube, combine the following in order:

Azide-functionalized AuNPs in reaction buffer.

10 µL of 10 mM Alkyne-modified payload.

The prepared CuSO4/THPTA catalyst premix.

Initiate Reaction: Add 50 µL of freshly prepared 100 mM sodium ascorbate to initiate the click

reaction. The final volume should be adjusted to 1 mL with the reaction buffer.

Incubation: Allow the reaction to proceed for 1-2 hours at room temperature with gentle

mixing.

Purification: Pellet the now fully conjugated nanoparticles by centrifugation. The conditions

will be similar to those in Protocol 1. Discard the supernatant.
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Washing: Wash the pellet by resuspending in 1 mL of PBS and centrifuging again. Repeat

this wash step at least two more times to ensure the complete removal of all reaction

components.

Final Product: Resuspend the final drug-conjugated nanoparticle system in a sterile,

biocompatible buffer suitable for your downstream application. Store at 4°C, protected from

light.[21]
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Caption: Workflow for CuAAC conjugation of a payload to Azide-AuNPs.
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Part 3: Conclusion and Future Perspectives
Lipoamido-PEG3-Azide stands as a powerful and enabling tool in the field of drug delivery. Its

trifunctional design provides a logical and efficient pathway for the construction of highly

tailored nanomedicines. The lipoamide anchor ensures stable nanoparticle conjugation, the

PEG spacer enhances biocompatibility and circulation time, and the azide group allows for

specific, high-yield attachment of therapeutic agents via the robust click chemistry platform.

The protocols outlined in this guide provide a validated starting point for researchers to develop

their own nanoparticle-based systems for applications ranging from targeted cancer therapy to

advanced in vivo imaging. As the demand for precision medicine grows, the elegant simplicity

and versatility of linkers like Lipoamido-PEG3-Azide will continue to be instrumental in

translating complex nanotechnologies from the laboratory to the clinic.

References
AxisPharm. Lipoamido-PEG-azide. [Link]

Khan, D. R., et al. (2022). Alkyne-Azide “Click” Chemistry in Designing Nanocarriers for

Applications in Biology. MDPI. [Link]

Akbarzadeh, F., et al. (2024). A comprehensive review on alpha-lipoic acid delivery by

nanoparticles. PubMed Central. [Link]

Shiraishi, K., et al. (2019). Questioning the Use of PEGylation for Drug Delivery. PMC - NIH.

[Link]

Hong, V., et al. (2011). Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation.

PMC - NIH. [Link]

Kister, T., et al. (2023). Fabrication of azido-PEG-NHC stabilized gold nanoparticles as a

functionalizable platform. Royal Society of Chemistry. [Link]

AxisPharm. (2024). Alkyne Azide Click Chemistry Protocol for ADC Bioconjugation with Real

Examples. [Link]

Kim, J., et al. (2021). Azide-Engineered Nanocrystals Enable Direct Grafting of Conjugated

Polymers via Click Chemistry. PMC - NIH. [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 16 Tech Support

https://www.benchchem.com/product/b608588/docs?utm_src=pdf-body#lipoamido-peg3-azide-a-multifunctional-linker-for-advanced-drug-delivery-systems
https://www.benchchem.com/product/b608588/docs?utm_src=pdf-body#lipoamido-peg3-azide-a-multifunctional-linker-for-advanced-drug-delivery-systems
https://www.axispharm.com/product/AP11415/Lipoamido-PEG3-azide.html
https://www.mdpi.com/1420-3049/27/19/6638
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11530970/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6721493/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3231828/
https://pubs.rsc.org/en/content/articlelanding/2023/na/d3na00366g
https://www.axispharm.com/alkyne-azide-click-chemistry-protocol-for-adc-bioconjugation-with-real-examples/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8139045/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608588?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tsvetkova, Y., et al. (2023). The Art of PEGylation: From Simple Polymer to Sophisticated

Drug Delivery System. MDPI. [Link]

Zhang, Y., et al. (2023). Lipoic acid-mediated oral drug delivery system utilizing changes on

cell surface thiol expression for the treatment of diabetes and inflammatory diseases. RSC

Publishing. [Link]

Organic Chemistry Portal. Click Chemistry Azide-Alkyne Cycloaddition. [Link]

Takaoka, Y., et al. (2023). Click Chemistry: Reaction Rates and Their Suitability for

Biomedical Applications. PMC - NIH. [Link]

ResearchGate. (2023). Immobilization of azide-functionalized proteins to micro- and

nanoparticles directly from cell lysate. [Link]

ResearchGate. (2020). Help with gold nanoparticle with nile blue, why sodium azide?. [Link]

Soriano del Amo, D., et al. (2010). Labeling Live Cells by Copper-Catalyzed Alkyne−Azide

Click Chemistry. ACS Publications. [Link]

Aurion. GOLD NANOPARTICLE CONJUGATION Adsorption or Covalent Binding?. [Link]

Gomez-Perez, M., et al. (2024). PEGylated drug delivery systems in the pharmaceutical

field: past, present and future perspective. Taylor & Francis. [Link]

NIH. (2023). Immobilization of azide-functionalized proteins to micro- and nanoparticles

directly from cell lysate. [Link]

Nanopartz™. Conjugation of Azide-Tagged Targets to DBCO-Functionalized Gold

Nanoparticles. [Link]

Colombo, M., et al. (2021). Nanogold Functionalized With Lipoamide-isoDGR: A Simple,

Robust and Versatile Nanosystem for αvβ3-Integrin Targeting. Frontiers. [Link]

Wikipedia. PEGylation. [Link]

ResearchGate. (2023). 3- and 4-Arm Star Polymers (PEG3 and PEG4) via Metal-Free Azide-

Alkyne Click Reaction. [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 16 Tech Support

https://www.mdpi.com/1999-4923/15/8/2042
https://pubs.rsc.org/en/content/articlelanding/2023/bm/d3bm00645c
https://www.organic-chemistry.org/namedreactions/click-chemistry.shtm
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10297034/
https://www.researchgate.net/publication/376759728_Immobilization_of_azide-functionalized_proteins_to_micro-_and_nanoparticles_directly_from_cell_lysate
https://www.researchgate.net/post/Help_with_gold_nanoparticle_with_nile_blue_why_sodium_azide
https://pubs.acs.org/doi/10.1021/ja102813z
https://www.aurion.nl/papers/aurion-newsletter-6/
https://www.tandfonline.com/doi/full/10.1080/03639045.2024.2307187
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10789426/
https://nanopartz.com/blogs/news/conjugation-of-azide-tagged-targets-to-dbco-functionalized-gold-nanoparticles
https://www.frontiersin.org/articles/10.3389/fchem.2021.679234/full
https://en.wikipedia.org/wiki/PEGylation
https://www.researchgate.net/publication/372704258_3-_and_4-Arm_Star_Polymers_PEG3_and_PEG4_via_Metal-Free_Azide-Alkyne_Click_Reaction
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608588?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


PubMed. (2024). A comprehensive review on alpha-lipoic acid delivery by nanoparticles.

[Link]

NIH. (2022). PEGylation of Goldbody: PEG-aided conformational engineering of peptides on

gold nanoparticles. [Link]

Bio-Connect. Click Chemistry reagents from Jena Bioscience. [Link]

AxisPharm. (2024). Alkyne-Azide Click Chemistry Protocol for ADCs. [Link]

MDPI. (2021). Anti-Inflammatory Effects of Alpha-Lipoic Acid Modulate Cystathionine-γ-

Lyase Expression in RAW 264.7 Macrophages. [Link]

Ingenta Connect. (2008). PEGylation of Nanocarrier Drug Delivery Systems: State of the Art.

[Link]

Labinsights. (2023). Application of PEG In Click Chemistry. [Link]

PubMed. (2025). Therapeutic applications of alpha-lipoic acid: A review of clinical and

preclinical evidence (1998-2024). [Link]

YouTube. (2022). A Cycloalkyne for Click Chemistry - Nobel Prize 2022, Retrosynthesis.

[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Lipoamido-PEG-azide | AxisPharm [axispharm.com]

2. Frontiers | Nanogold Functionalized With Lipoamide-isoDGR: A Simple, Robust and
Versatile Nanosystem for αvβ3-Integrin Targeting [frontiersin.org]

3. A comprehensive review on alpha-lipoic acid delivery by nanoparticles - PMC
[pmc.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 16 Tech Support

https://pubmed.ncbi.nlm.nih.gov/39493899/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9478229/
https://www.bio-connect.nl/click-chemistry-reagents-from-jena-bioscience/
https://www.axispharm.com/alkyne-azide-click-chemistry-protocol-for-adcs/
https://www.mdpi.com/1422-0067/22/2/813
https://www.ingentaconnect.com/content/ben/cdd/2008/00000005/00000003/art00001
https://www.labinsights.nl/article/application-of-peg-in-click-chemistry.html
https://pubmed.ncbi.nlm.nih.gov/40306159/
https://www.youtube.com/watch?v=0Z4u_Skz5aM
https://www.benchchem.com/product/b608588?utm_src=pdf-custom-synthesis#bc-rfq
https://axispharm.com/product-category/peg-linkers/thiol-peg-linkers/lipoamido-peg-azide/
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2021.690357/full
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2021.690357/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC11530970/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11530970/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608588?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. mdpi.com [mdpi.com]

5. PEGylation of Nanocarrier Drug Delivery Systems: State of the Art: Ingenta Connect
[ingentaconnect.com]

6. labinsights.nl [labinsights.nl]

7. Lipoic acid-mediated oral drug delivery system utilizing changes on cell surface thiol
expression for the treatment of diabetes and inflammatory diseases - Journal of Materials
Chemistry B (RSC Publishing) [pubs.rsc.org]

8. Anti-Inflammatory Effects of Alpha-Lipoic Acid Modulate Cystathionine-γ-Lyase Expression
in RAW 264.7 Macrophages [mdpi.com]

9. Therapeutic applications of alpha-lipoic acid: A review of clinical and preclinical evidence
(1998-2024) - PubMed [pubmed.ncbi.nlm.nih.gov]

10. Questioning the Use of PEGylation for Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]

11. PEGylation - Wikipedia [en.wikipedia.org]

12. tandfonline.com [tandfonline.com]

13. Click Chemistry [organic-chemistry.org]

14. Click Chemistry reagents from Jena Bioscience [bio-connect.nl]

15. biochempeg.com [biochempeg.com]

16. youtube.com [youtube.com]

17. axispharm.com [axispharm.com]

18. Fabrication of azido-PEG-NHC stabilized gold nanoparticles as a functionalizable
platform - PMC [pmc.ncbi.nlm.nih.gov]

19. Click Chemistry: Reaction Rates and Their Suitability for Biomedical Applications - PMC
[pmc.ncbi.nlm.nih.gov]

20. pdf.benchchem.com [pdf.benchchem.com]

21. Conjugation of Azide-Tagged Targets to DBCO-Functionalized Gold Nanoparticles |
Nanopartzâ�¢ [nanopartz.com]

22. medkoo.com [medkoo.com]

23. labshake.com [labshake.com]

24. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC
[pmc.ncbi.nlm.nih.gov]

25. pubs.acs.org [pubs.acs.org]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 15 / 16 Tech Support

https://www.mdpi.com/1422-0067/26/7/3102
https://www.ingentaconnect.com/content/asp/jbn/2008/00000004/00000002/art00002;jsessionid=8x4b945hxbb9.x-ic-live-01
https://www.ingentaconnect.com/content/asp/jbn/2008/00000004/00000002/art00002;jsessionid=8x4b945hxbb9.x-ic-live-01
https://labinsights.nl/en/article/application-of-peg-in-click-chemistry
https://pubs.rsc.org/en/content/articlelanding/2024/tb/d3tb02899b
https://pubs.rsc.org/en/content/articlelanding/2024/tb/d3tb02899b
https://pubs.rsc.org/en/content/articlelanding/2024/tb/d3tb02899b
https://www.mdpi.com/1422-0067/27/2/949
https://www.mdpi.com/1422-0067/27/2/949
https://pubmed.ncbi.nlm.nih.gov/40834747/
https://pubmed.ncbi.nlm.nih.gov/40834747/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4051498/
https://en.wikipedia.org/wiki/PEGylation
https://www.tandfonline.com/doi/full/10.1080/03639045.2022.2101062
https://www.organic-chemistry.org/namedreactions/click-chemistry.shtm
https://www.bio-connect.nl/news/click-chemistry/
https://www.biochempeg.com/click-chemistry
https://www.youtube.com/watch?v=jgf8YwAY4i0
https://axispharm.com/wp-content/uploads/Alkyne-Azide-Click-Chemistry-Protocol-for-ADC-Bioconjugation-with-Real-Examples.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11487300/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11487300/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11191409/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11191409/
https://pdf.benchchem.com/12369/Application_Notes_and_Protocols_for_Surface_Modification_of_Nanoparticles_with_Sco_peg3_cooh.pdf
https://www.nanopartz.com/Technical-Notes/Conjugating-Azide-DBCO-Gold-Nanoparticles.asp
https://www.nanopartz.com/Technical-Notes/Conjugating-Azide-DBCO-Gold-Nanoparticles.asp
https://www.medkoo.com/products/29799
https://labshake.com/product/63cd6aea-b839-40e7-9c6c-cd2a30ff286e/-Lipoamide-Azide-PEG-reagent-Lipoamido-PEG-azide-MW-10-000-Purity-%E2%89%A595%25
https://pmc.ncbi.nlm.nih.gov/articles/PMC3404492/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3404492/
https://pubs.acs.org/doi/10.1021/bc100272z
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608588?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Lipoamido-PEG3-Azide: A Multifunctional Linker for
Advanced Drug Delivery Systems]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608588/docs#lipoamido-peg3-azide-a-
multifunctional-linker-for-advanced-drug-delivery-systems]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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